Cas no 16001-68-6 (Phosphorodithioic acid,O,O-dimethyl ester, potassium salt (1:1))

Phosphorodithioic acid,O,O-dimethyl ester, potassium salt (1:1) structure
16001-68-6 structure
Product Name:Phosphorodithioic acid,O,O-dimethyl ester, potassium salt (1:1)
CAS No:16001-68-6
MF:C2H6KO2PS2
MW:196.269899845123
CID:121334
PubChem ID:11030732
Update Time:2025-04-18

Phosphorodithioic acid,O,O-dimethyl ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phosphorodithioic acid,O,O-dimethyl ester, potassium salt (1:1)
    • o,o-Dimethyl dithiophosphate potassium salt Potassium o,o'-dimethyl dithiophosphate
    • O,O-DIMETHYLPHOSPHORODITHIOATE,POTASSIUMSALT
    • potassium O,O-dimethyl phosphorodithioate
    • potassium O,S-dimethyl dithiophosphate
    • CSVGVAJDOGBMLW-UHFFFAOYSA-M
    • potassium;dimethoxy-sulfanylidene-sulfido-lambda5-phosphane
    • potassium;dimethoxy-sulfanylidene-sulfidophosphorane
    • AM84935
    • SCHEMBL11799655
    • DTXSID90166785
    • Q26840741
    • AKOS030508089
    • Phosphorodithioic acid, O,O-dimethyl ester, potassium salt (1:1)
    • 16001-68-6
    • Phosphorodithioic acid, O,O-dimethyl ester, potassium salt
    • Inchi: 1S/C2H7O2PS2.K/c1-3-5(6,7)4-2;/h1-2H3,(H,6,7);/q;+1/p-1
    • InChI Key: CSVGVAJDOGBMLW-UHFFFAOYSA-M
    • SMILES: [K+].[S-]P(OC)(OC)=S

Computed Properties

  • Exact Mass: 195.91848
  • Monoisotopic Mass: 157.962507
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 85.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6

Experimental Properties

  • Density: 1.314
  • Boiling Point: 194.1°Cat760mmHg
  • Flash Point: 71.2°C
  • PSA: 26.3
  • LogP: 1.70120
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